Cas no 102877-97-4 (Benzene,2-ethyl-1-methyl-4-nitro-)

Benzene,2-ethyl-1-methyl-4-nitro- structure
102877-97-4 structure
Product Name:Benzene,2-ethyl-1-methyl-4-nitro-
CAS No:102877-97-4
MF:C9H11NO2
MW:165.189142465591
CID:125330
PubChem ID:20146924
Update Time:2025-04-18

Benzene,2-ethyl-1-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-ethyl-1-methyl-4-nitro-
    • 2-Ethyl-1-methyl-4-nitrobenzene
    • Toluene, 2-ethyl-4-nitro- (6CI)
    • 2-Aethyl-1-methyl-4-nitro-benzol
    • 2-ethyl-1-methyl-4-nitro-benzene
    • 2-ethyl-4-nitrotoluene
    • ACMC-20m5ub
    • AG-D-12862
    • CTK4A1572
    • DTXSID00602962
    • SCHEMBL10175659
    • Toluene, 2-ethyl-4-nitro- (6CI)
    • 102877-97-4
    • Inchi: 1S/C9H11NO2/c1-3-8-6-9(10(11)12)5-4-7(8)2/h4-6H,3H2,1-2H3
    • InChI Key: LMQDBPDUJYGYJF-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(C)=C(C=1)CC)=O

Computed Properties

  • Exact Mass: 165.078979g/mol
  • Monoisotopic Mass: 165.078979g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 165.19g/mol
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.82000
  • LogP: 2.98880

Benzene,2-ethyl-1-methyl-4-nitro- Related Literature

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